Cas no 61477-31-4 ( )

• Product Name: &nbsp
• CAS No: 61477-31-4
• MF: C₁₂H₁₁IO₄S
• MW: 378.182814836502
• CID: 954568
• PubChem ID: 325435
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• [hydroxy(phenyl)-λ³-iodanyl] benzenesulfonate
• AC1L6W87
• hydroxy(benzenesulfonyloxy)iodobenzene
• NSC294177
• 61477-31-4
• DTXSID20315360
• NSC-294177
•  

• Inchi： 1S/C12H11IO4S/c14-13(11-7-3-1-4-8-11)17-18(15,16)12-9-5-2-6-10-12/h1-10,14H
• InChI Key： MXUJRZRNLJYUAU-UHFFFAOYSA-N
• SMILES： I(C1C=CC=CC=1)(O)OS(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 377.94183
• Monoisotopic Mass: 377.94228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 72Ų

Experimental Properties

• PSA: 63.6
• LogP: 4.05140